Cas no 151183-22-1 (Taipaienine)

• Product Name: Taipaienine
• CAS No: 151183-22-1
• MF: C₂₇H₄₃NO₃
• MW: 429.635228395462
• CID: 197525
• PubChem ID: 192522
• Update Time: 2024-02-29

Taipaienine Chemical and Physical Properties

Names and Identifiers

• Cevan-6-one,3,25-dihydroxy-, (3b,5a,17b,22b)- (9CI)
• (3beta,5alpha,17beta,22beta)-3,25-dihydroxycevan-6-one
• Cevan-6-one, 3,25-dihydroxy-, (3beta,5alpha,17beta,22beta)-
• Taipaienine
• 3,25-Dihydroxycevan-6-one
• A4031
• (1R,2S,6R,9R,10R,11R,14S,15S,18S,20S,23R,24S)-6,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
• DTXSID10934185
• 151183-22-1

• Inchi： 1S/C27H43NO3/c1-15-17-4-5-18-19(21(17)13-28-14-26(2,31)8-7-24(15)28)11-22-20(18)12-25(30)23-10-16(29)6-9-27(22,23)3/h15-24,29,31H,4-14H2,1-3H3/t15-,16+,17+,18-,19-,20+,21-,22+,23-,24-,26-,27-/m1/s1
• InChI Key： XQSVIMODVULFBY-JPMWHBNYSA-N
• SMILES： O=C1C[C@H]2[C@@H]3CC[C@H]4[C@@H](C)[C@H]5CC[C@](C)(CN5C[C@H]4[C@@H]3C[C@@H]2[C@@]2(C)CC[C@@H](C[C@@H]21)O)O

Computed Properties

• Exact Mass: 429.324
• Monoisotopic Mass: 429.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8
• XLogP3: 4

Experimental Properties

• Density: 1.18
• Boiling Point: 567.1°Cat760mmHg
• Flash Point: 296.8°C
• Refractive Index: 1.585

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids